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Compound of Interest

Compound Name:
N,N-Dimethylphenothiazine-2-

sulphonamide

Cat. No.: B094318 Get Quote

Welcome to the technical support center for N,N-Dimethylphenothiazine-2-sulphonamide
(CAS 1090-78-4). This guide provides essential information for researchers, scientists, and

drug development professionals on the proper handling, storage, and use of this compound.

Frequently Asked Questions (FAQs)
Q1: What is N,N-Dimethylphenothiazine-2-sulphonamide?

N,N-Dimethylphenothiazine-2-sulphonamide is a derivative of phenothiazine.

Phenothiazines are a class of heterocyclic compounds known for their use in antipsychotic and

antihistaminic drugs. This particular compound is also identified by the synonym 2-Dimethyl

amino sulfonyl phenthiazine.

Q2: What are the primary hazards associated with this compound?

N,N-Dimethylphenothiazine-2-sulphonamide is classified as harmful and an irritant. Key

hazard statements include:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

The GHS pictogram associated with this compound is GHS07 (Harmful/Irritant), and the signal

word is "Warning".

Q3: What personal protective equipment (PPE) should I use when handling this compound?

It is essential to wear appropriate personal protective equipment to minimize exposure. This

includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Clothing: A lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area. If dust or fumes are likely to be

generated, use a respirator.

The precautionary phrase P280 specifically advises wearing protective gloves, protective

clothing, and eye/face protection.

Q4: How should I store N,N-Dimethylphenothiazine-2-sulphonamide?

Proper storage is crucial to maintain the stability and integrity of the compound. Recommended

storage conditions are:

Keep the container tightly sealed and in a dry environment.

Store in a refrigerator at 2-8°C.

Q5: What is the appearance and solubility of this compound?

Appearance: It is a light orange to light brown solid.

Solubility: It is slightly soluble in chloroform, DMSO, and methanol.
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Issue Encountered Possible Cause Recommended Solution

Compound will not dissolve Incorrect solvent selection.

The compound is slightly

soluble in DMSO, methanol,

and chloroform. Gentle

warming or sonication may aid

dissolution. Avoid using water

as it is not a suitable solvent.

Skin or eye irritation occurs Accidental exposure.

Skin: Immediately wash the

affected area with plenty of

soap and water. Remove

contaminated clothing. Eyes:

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek medical advice if irritation

persists.

Inhalation of dust/powder
Improper handling outside of a

ventilated area.

Move the individual to fresh air

and keep them comfortable for

breathing. If the person feels

unwell, seek immediate

medical attention.

Accidental ingestion

Failure to follow safety

protocols (e.g., eating or

drinking in the lab).

Rinse the mouth with water. Do

NOT induce vomiting.

Immediately call a POISON

CENTER or doctor.
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Property Value Source

CAS Number 1090-78-4

Molecular Formula C₁₄H₁₄N₂O₂S₂

Molecular Weight 306.40 g/mol

Appearance
Light Orange to Light Brown

Solid

Purity 95%

LogP 2.682

Storage Temperature 2-8°C

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in DMSO

Pre-weighing: Allow the container of N,N-Dimethylphenothiazine-2-sulphonamide to

equilibrate to room temperature before opening to prevent condensation.

Weighing: In a fume hood, carefully weigh the desired amount of the solid compound into a

sterile, chemically resistant vial (e.g., glass or polypropylene).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve the

desired stock concentration.

Dissolution: Cap the vial tightly and vortex or sonicate at room temperature until the solid is

completely dissolved. Gentle warming may be applied if necessary.

Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles. Ensure the vials are tightly sealed to prevent moisture absorption by the DMSO.

Visualizations
General Handling Workflow for N,N-Dimethylphenothiazine-2-sulphonamide
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Caption: A workflow diagram illustrating the key steps for safe handling and preparation of N,N-
Dimethylphenothiazine-2-sulphonamide solutions.

Troubleshooting Logic for Dissolution Issues
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Start:
Compound Not Dissolving

Is the solvent
DMSO, Methanol, or Chloroform?

Result:
Use a recommended solvent.

No

Has the solution been
vortexed or sonicated?
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No

Has gentle warming
been applied?

Yes

Action:
Warm gently.

No

Result:
If issues persist,

consult a specialist.

Yes

Click to download full resolution via product page

Caption: A decision tree for troubleshooting common issues encountered when dissolving N,N-
Dimethylphenothiazine-2-sulphonamide.

Proposed General Mechanism of Action for Sulfonamides

As a sulfonamide, this compound likely interferes with the folic acid synthesis pathway in

susceptible microorganisms. This is a common mechanism for this class of compounds.
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To cite this document: BenchChem. [Technical Support Center: N,N-Dimethylphenothiazine-
2-sulphonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094318#handling-and-storage-of-n-n-
dimethylphenothiazine-2-sulphonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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